Cas no 845617-99-4 (3-Chloro-5-(trifluoromethyl)pyridazine)

• Product Name: 3-Chloro-5-(trifluoromethyl)pyridazine
• CAS No: 845617-99-4
• MF: C₅H₂ClF₃N₂
• MW: 182.530990123749
• MDL: MFCD20275278
• CID: 1118674
• PubChem ID: 59277297
• Update Time: 2025-04-20

3-Chloro-5-(trifluoromethyl)pyridazine Chemical and Physical Properties

Names and Identifiers

• 3-chloro-5-(trifluoromethyl)-Pyridazine
• 3-Chloro-5-(trifluoromethyl)pyridazine
• 3-Chloro-5-trifluoromethyl-pyridazine
• AKOS024260280
• MFCD20275278
• SB13710
• VIB61799
• 845617-99-4
• SCHEMBL1692045
• EN300-300012
• DTXSID70731430
• A864084
• CS-0051410
• SY215899
• AS-83325
• DB-331206
• DTXCID10682174

• MDL： MFCD20275278
• Inchi： 1S/C5H2ClF3N2/c6-4-1-3(2-10-11-4)5(7,8)9/h1-2H
• InChI Key： GEFXHRCGAYIERB-UHFFFAOYSA-N
• SMILES： ClC1=CC(=CN=N1)C(F)(F)F

Computed Properties

• Exact Mass: 181.9858603g/mol
• Monoisotopic Mass: 181.9858603g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 25.8Ų

Experimental Properties

• Boiling Point: 218.2±35.0℃ at 760 mmHg

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyridazines and derivatives